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Compound of Interest

Compound Name: Fgfr4-IN-4

Cat. No.: B3028561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fibroblast growth factor receptor 4 (FGFR4) is a receptor tyrosine kinase that has emerged as

a significant therapeutic target in various cancers, particularly hepatocellular carcinoma. Fgfr4-

IN-1 is a potent and selective inhibitor of FGFR4, making it a valuable tool for in vitro and in

vivo studies aimed at elucidating the role of the FGFR4 signaling pathway and developing

novel anti-cancer therapies.[1] Proper preparation of a stock solution is the first critical step in

ensuring the accuracy and reproducibility of experimental results. Dimethyl sulfoxide (DMSO) is

a common solvent for dissolving small molecule inhibitors like Fgfr4-IN-1 due to its high

solubilizing capacity.

This document provides a detailed protocol for the preparation, storage, and handling of an

Fgfr4-IN-1 stock solution in DMSO.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a precisely

prepared stock solution. The following table summarizes the key quantitative data for Fgfr4-IN-

1.
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Property Value Reference

Molecular Weight 493.55 g/mol [1]

Solubility in DMSO ≥ 6 mg/mL (12.16 mM) [1]

Recommended Stock

Concentration
10 mM [2]

Storage of Stock Solution
-20°C for up to 3 months,

-80°C for up to 1 year
[1][3]

Appearance Solid powder [3]

Experimental Protocol: Preparation of a 10 mM
Fgfr4-IN-1 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Fgfr4-IN-1 in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

Materials:

Fgfr4-IN-1 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:
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Equilibrate Reagents: Allow the Fgfr4-IN-1 powder and DMSO to reach room temperature

before opening to prevent condensation.

Weigh Fgfr4-IN-1:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out the desired amount of Fgfr4-IN-1 powder. For example, to prepare 1

mL of a 10 mM stock solution, you will need 4.9355 mg of Fgfr4-IN-1.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 493.55 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 493.55 g/mol x 0.001 L = 0.0049355 g =

4.9355 mg

Add DMSO:

Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the Fgfr4-IN-1 powder. For the example above, add 1 mL

of DMSO.

Dissolve the Compound:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the powder.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

If the compound does not dissolve completely, sonication for a few minutes can be

beneficial.[1]

Aliquot and Store:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.[3][4]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 1 year).[1][3]

Diagrams
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Workflow for Fgfr4-IN-1 Stock Solution Preparation

Preparation

Storage

Start: Equilibrate Reagents

Weigh Fgfr4-IN-1 Powder

Add DMSO

Dissolve Compound (Vortex/Sonicate)

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Fgfr4-IN-1 stock solution.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical reagents.
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Fgfr4-IN-1 is for research use only and should not be used in humans.

Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

By following these detailed protocols and guidelines, researchers can ensure the accurate and

consistent preparation of Fgfr4-IN-1 stock solutions, leading to more reliable and reproducible

experimental outcomes in the study of FGFR4 signaling and its role in disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3028561?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/fgfr4-in-1
https://www.apexbt.com/fgfr4-in-1-ba8951.html
https://www.sigmaaldrich.com/TW/zh/product/mm/538776
https://www.antibodies-online.com/antibody/969139/anti-Fibroblast+Growth+Factor+Receptor+4+FGFR4+antibody/
https://www.benchchem.com/product/b3028561#how-to-prepare-fgfr4-in-4-stock-solution-in-dmso
https://www.benchchem.com/product/b3028561#how-to-prepare-fgfr4-in-4-stock-solution-in-dmso
https://www.benchchem.com/product/b3028561#how-to-prepare-fgfr4-in-4-stock-solution-in-dmso
https://www.benchchem.com/product/b3028561#how-to-prepare-fgfr4-in-4-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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